Lysosome-specific one-photon fluorescence staining and two-photon singlet oxygen generation by molecular dyad†

RSC Advances Pub Date: 2014-03-28 DOI: 10.1039/C4RA02354D

Abstract

A dual functional molecular dyad, consisting of a cyclometalated Ir(III) complex and rhodamine B, has been synthesized and evaluated for its ability for independent operations of fluorescence staining and photodynamic therapy.

Graphical abstract: Lysosome-specific one-photon fluorescence staining and two-photon singlet oxygen generation by molecular dyad
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